BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for SRT 1460

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SRT 1460

Cat. No.: B1681105

Audience: Researchers, scientists, and drug development professionals.

Abstract

SRT 1460 is a synthetic small molecule reported as a potent activator of Sirtuin 1 (SIRT1), a
NAD+-dependent deacetylase involved in critical cellular processes such as metabolism, aging,
and stress response.[1][2][3][4][5][6] Accurate and reproducible experimental results depend on
the correct preparation and storage of SRT 1460 solutions. These application notes provide
detailed protocols for the solubilization, storage, and handling of SRT 1460 for both in vitro and
in vivo research applications.

Chemical and Physical Properties

A summary of the key physicochemical properties of SRT 1460 is provided below.

Table 1: Physicochemical Properties of SRT 1460
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Property Value

3,4,5-trimethoxy-N-{2-[3-(piperazin-1-
IUPAC Name ylmethyl)imidazo[2,1-b][2][7]thiazol-6-
yl]phenyl}benzamide

CAS Number 925432-73-1[2][3][8]

Molecular Formula C26H29N504S

Molecular Weight 507.6 g/mol [3][8]

Appearance Off-white to light yellow solid[1]

Table 2: Solubility Data for SRT 1460

Solvent Solubility Notes

Recommended solvent for

stock solutions. Use of fresh,

anhydrous DMSO is advised
= 10-20 mg/mL (~20-39 mM)[1] as hygroscopic DMSO can

DMSO -
[5][6] reduce solubility.[1][5]
Sonication or gentle warming
may be required for complete
dissolution.[1][3]
Ethanol ~1.5 mg/mL[5] Limited solubility.
Not suitable for preparing
Water Insoluble[5]

primary stock solutions.

Solution Preparation Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution for long-term storage
and subsequent dilution.

Materials:
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SRT 1460 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored vials or polypropylene microcentrifuge tubes

Calibrated precision balance and micropipettes

Vortex mixer and/or sonicator

Procedure:

e Weighing: Accurately weigh 5.08 mg of SRT 1460 powder and place it in a sterile vial.
e Solubilization: Add 1.0 mL of anhydrous DMSO to the vial.

 Dissolution: Cap the vial tightly and vortex thoroughly. If necessary, use a bath sonicator or
warm the solution gently (e.g., in a 37°C water bath) for 5-10 minutes until the solid is
completely dissolved.

 Verification: Visually inspect the solution against a light source to ensure no particulates are
present.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the 10 mM
stock solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile, amber
microcentrifuge tubes.

Protocol for Preparing Working Solutions for Cell-Based
Assays

This protocol details the dilution of the DMSO stock solution into an agueous medium for
experimental use.

Procedure:

e Thaw Stock: Thaw a single aliquot of the 10 mM SRT 1460 stock solution at room
temperature.
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 Serial Dilution: Perform serial dilutions as required. To minimize precipitation, first dilute the
stock solution in a small volume of the final agueous medium (e.g., cell culture media, PBS)
before adding it to the bulk volume.

o Example (10 uM final concentration): To prepare 10 mL of a 10 uM working solution, add 10
uL of the 10 mM stock solution to 9.99 mL of pre-warmed cell culture medium.

e Mixing: Mix immediately and thoroughly by gentle inversion or pipetting.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the assay is non-toxic
to the cells, typically below 0.1% (v/v). The example above results in a 0.1% DMSO
concentration.

o Usage: Use the freshly prepared working solution immediately, as the stability of SRT 1460
in aqueous solutions is limited.

Storage and Stability

Proper storage is critical to maintain the integrity and activity of SRT 1460.

Table 3: Recommended Storage Conditions

Form Temperature Duration Notes

Store in a desiccator,

Solid Powder -20°C > 3 years[1][3] ]
protected from light.
Recommended for
) long-term storage.
DMSO Stock Solution -80°C > 1-2 years|[1]

Aliquot to avoid

freeze-thaw cycles.

Suitable for short- to
-20°C 1-12 months[1][5][6] )
medium-term storage.

Experimental Workflow and Signaling Pathway
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The following diagrams illustrate a standard workflow for utilizing SRT 1460 and its putative
mechanism of action.

Cell-Based Assay

Cell Culture
Incubate Cells
with SRT 1460 H Downstream Analysis )

Working Solution
(in Aqueous Media)

Solution Preparation & Storage

Dissolve

SRT 1460 Powder

Thaw & Dilute

. Single-Use Aliquots
10 mM Stock Solution (-80°C Storage)

Click to download full resolution via product page

Caption: Standard workflow for the preparation and application of SRT 1460 in research.
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Caption: Putative signaling pathway for SRT 1460 as a direct allosteric activator of SIRT1.

Disclaimer: The direct activation of SIRT1 by SRT 1460 with native, untagged substrates has
been a subject of scientific debate.[7][9][10][11] Researchers should be aware of this
controversy and may need to include appropriate controls to validate the mechanism of action
in their specific experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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